Cas no 5318-85-4 (1-n,4-n-bis[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]naphthalene-1,4-dicarboxamide;hydrochloride)

• Product name: 1-n,4-n-bis[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]naphthalene-1,4-dicarboxamide;hydrochloride
• CAS No: 5318-85-4
• MF: C₃₀H₂₆N₆O₂
• MW: 502.56644
• CID: 1581325
• PubChem ID: 54603248

1-n,4-n-bis[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]naphthalene-1,4-dicarboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• NSC53214
• NSC-53214
• 1-N,4-N-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]naphthalene-1,4-dicarboxamide,hydrochloride
• 1-N,4-N-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]naphthalene-1,4-dicarboxamide
• hydrochloride
• 5318-85-4
• N~1~,N~4~-Bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]naphthalene-1,4-dicarboxamide--hydrogen chloride (1/1)
• DTXSID10713558
• 1-n,4-n-bis[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]naphthalene-1,4-dicarboxamide;hydrochloride

• Inchi： InChI=1S/C30H26N6O2.ClH/c37-29(35-21-9-5-19(6-10-21)27-31-15-16-32-27)25-13-14-26(24-4-2-1-3-23(24)25)30(38)36-22-11-7-20(8-12-22)28-33-17-18-34-28;/h1-14H,15-18H2,(H,31,32)(H,33,34)(H,35,37)(H,36,38);1H
• InChI Key： MJQBJHZXRWEJKZ-UHFFFAOYSA-N
• SMILES： C1CN=C(N1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C4=CC=CC=C43)C(=O)NC5=CC=C(C=C5)C6=NCCN6.Cl

Computed Properties

• Exact Mass: 502.21198
• Monoisotopic Mass: 538.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 844
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Density: 1.37
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.724
• PSA: 106.98
• LogP: 4.52080